Cas no 159552-18-8 (Pentanoic acid, 5-[(1,1-dimethylethyl)dithio]-)

• Product Name: Pentanoic acid, 5-[(1,1-dimethylethyl)dithio]-
• CAS No: 159552-18-8
• MF: C₉H₁₈O₂S₂
• MW: 222.368020534515
• CID: 1338636
• Update Time: 2024-08-17

Pentanoic acid, 5-[(1,1-dimethylethyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[(1,1-dimethylethyl)dithio]-
• 5-(tert-butyldithio)pentanoic acid

• Inchi： 1S/C9H18O2S2/c1-9(2,3)13-12-7-5-4-6-8(10)11/h4-7H2,1-3H3,(H,10,11)
• InChI Key： LIDFVCNFMNWWAI-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCSSC(C)(C)C

Computed Properties

• Exact Mass: 222.07494

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 337.5±25.0 °C(Predicted)
• PSA: 37.3
• pka: 4.69±0.10(Predicted)